Cas no 1249364-22-4 (2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine)

• Product Name: 2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine
• CAS No: 1249364-22-4
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• CID: 2121979
• Update Time: 2023-11-19

2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine
• 2-chloro-4-(2-methylpyrrolidin-1-yl)pyrimidine
• CID 62342852
• Pyrimidine, 2-chloro-4-(2-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C9H12ClN3/c1-7-3-2-6-13(7)8-4-5-11-9(10)12-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： GMGWYJXYHKPWQZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 29

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±15.0 °C(Predicted)
• pka: 3.58±0.31(Predicted)